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Compound of Interest

Compound Name: Fluindapyr

Cat. No.: B1441959 Get Quote

An In-depth Technical Guide to the FRAC Group and Core Properties of Fluindapyr Fungicide

Introduction and Classification
Fluindapyr is a broad-spectrum pyrazole-carboxamide fungicide.[1] According to the Fungicide

Resistance Action Committee (FRAC), fluindapyr is classified under Group 7, which comprises

fungicides that act as Succinate Dehydrogenase Inhibitors (SDHIs).[1] This group is

characterized by its specific mode of action within the fungal mitochondrial respiratory chain.

The fungicidal action of fluindapyr involves the inhibition of cellular respiration in the target

fungi.[1]

Chemical and Physical Properties
Property Value

IUPAC Name

3-(difluoromethyl)-N-[(3RS)-7-fluoro-2,3-dihydro-

1,1,3-trimethyl-1H-inden-4-yl]-1-methyl-1H-

pyrazole-4-carboxamide

CAS Number 1383809-87-7

Molecular Formula C₁₈H₂₀F₃N₃O

Molecular Weight 351.4 g/mol

Mode of Action: Inhibition of Succinate
Dehydrogenase (Complex II)
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The primary target of fluindapyr is the enzyme succinate dehydrogenase (SDH), also known

as Complex II, a key component of both the tricarboxylic acid (TCA) cycle and the

mitochondrial electron transport chain. Fluindapyr functions by binding to the ubiquinone

binding site (Qp-site) of the SDH enzyme.[1] This binding event physically obstructs the

oxidation of succinate to fumarate.[1] The disruption of this critical step leads to a blockage of

the TCA cycle and, consequently, the inhibition of fungal respiration and energy production,

ultimately resulting in fungal cell death.
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Workflow for EC₅₀ Determination via Broth Microdilution

Prepare fungal inoculum
(e.g., conidial suspension)

Adjust inoculum concentration
using a spectrophotometer

and hemocytometer

Inoculate wells with the
adjusted fungal suspension

Prepare serial dilutions of
fluindapyr in a 96-well plate

Incubate plates at a
specific temperature and duration

Measure fungal growth
(e.g., absorbance at 600 nm)

Calculate percent inhibition
relative to a no-fungicide control

Plot inhibition vs. log(concentration)
and determine EC₅₀ using

non-linear regression
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Workflow for Succinate Dehydrogenase (SDH) Inhibition Assay

Isolate mitochondria from
fungal mycelia

Determine protein concentration
of the mitochondrial suspension

Initiate the reaction by adding
the mitochondrial suspension

Prepare reaction mixture containing
buffer, succinate, and an

electron acceptor (e.g., DCPIP)

Add varying concentrations of
fluindapyr to the reaction mixture

Monitor the decrease in absorbance
of the electron acceptor over time

(spectrophotometry)

Calculate the rate of SDH activity
for each fluindapyr concentration

Determine the IC₅₀ value
(concentration causing 50% inhibition)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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